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Compound of Interest

Compound Name: Cholate

Cat. No.: B10762976 Get Quote

Essential Safety and Handling Guide for Cholate
For researchers, scientists, and drug development professionals, the safe handling of

laboratory chemicals is paramount. This guide provides immediate and essential safety and

logistical information for the handling of cholate, a bile salt commonly used as a detergent in

laboratory settings. Adherence to these procedures is critical for ensuring personal safety and

maintaining a secure research environment.

Hazardous Properties and Identification
Chemical Name: Sodium cholate CAS Number: 361-09-1 Molecular Formula: C₂₄H₃₉NaO₅

Molecular Weight: 430.55 g/mol

Sodium cholate is a detergent that can cause skin and serious eye irritation.[1] It may also be

harmful if swallowed or inhaled, particularly as a dust.[2][3] While some safety data sheets

(SDS) classify it as non-hazardous under GHS, others indicate it is harmful to aquatic life with

long-lasting effects. It is crucial to note that the chemical, physical, and toxicological properties

of sodium cholate have not been thoroughly investigated.[4]

Quantitative Toxicity Data
The following table summarizes the available quantitative toxicity data for sodium cholate. This

information is essential for risk assessment in the laboratory.
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Toxicity Metric Value Species Source

Oral LD₅₀ 2400 mg/kg Mouse [5]

Oral LD₅₀ 2.4 g/kg Rat [1]

Aquatic Toxicity (LC₅₀) 115 mg/l (48h)
Oryzias latipes

(Japanese rice fish)

LD₅₀ (Lethal Dose, 50%) is the dose required to kill half the members of a tested population.

LC₅₀ (Lethal Concentration, 50%) is the concentration in water that is lethal to 50% of a test

population.

Personal Protective Equipment (PPE)
The selection and proper use of Personal Protective Equipment are the first line of defense

against chemical exposure. The following PPE is mandatory when handling cholate.

PPE Category Specification Rationale

Eye Protection
ANSI-approved safety glasses

or chemical safety goggles.

Protects eyes from splashes

and dust particles.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

Prevents skin contact and

irritation.[1]

Body Protection Laboratory coat.
Protects skin and clothing from

contamination.

Respiratory Protection

Not required under normal use

with adequate ventilation. A

respirator may be necessary

for large spills or when

generating dust.

Avoids inhalation of dust.

Operational Plan: Step-by-Step Handling Protocol
Following a standardized operational plan minimizes the risk of exposure and contamination.
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Preparation and Weighing
Ventilation: Always handle solid cholate in a well-ventilated area or a chemical fume hood to

minimize inhalation of dust.

Avoid Dust: Handle the powder carefully to avoid creating dust.

Personal Hygiene: Wash hands thoroughly after handling, even if gloves were worn.[6]

Solution Preparation
Dissolving: When preparing solutions, add the solid cholate to the solvent slowly to avoid

splashing.

Labeling: Clearly label all containers with the chemical name ("Sodium Cholate") and

concentration.

Use in Experiments
Containment: Ensure all work is conducted within a designated area to contain any potential

spills.

Avoid Contamination: Do not eat, drink, or smoke in the laboratory.[6] Keep personal items

away from the work area.

Storage
Container: Keep the container tightly closed in a dry and well-ventilated place.[6]

Incompatibilities: Store away from strong oxidizing agents.[5]

The following diagram illustrates the standard workflow for safely handling cholate in a

laboratory setting.
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Caption: Workflow for Safe Handling of Cholate.
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Disposal Plan
Proper disposal of cholate and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation: All waste containing cholate, including unused product, contaminated

consumables (e.g., pipette tips, tubes), and spill cleanup materials, must be collected in a

dedicated and clearly labeled hazardous waste container.

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

chemical name "Sodium Cholate".

Prohibited Disposal:Do not dispose of cholate down the drain or in the regular trash.[7] It is

harmful to aquatic life.

Institutional Procedures: Follow your institution's specific hazardous waste management

program for collection and disposal. All waste disposal must be done according to official

local, regional, and national regulations.[4]

Empty Containers: Handle contaminated, empty containers in the same way as the

substance itself. Once properly cleaned, they can be recycled.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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